Cas no 898753-59-8 (Ethyl 4-(3,4-difluorophenyl)-2,2-dimethyl-4-oxobutanoate)

• Product Name: Ethyl 4-(3,4-difluorophenyl)-2,2-dimethyl-4-oxobutanoate
• CAS No: 898753-59-8
• MF: C₁₄H₁₆F₂O₃
• MW: 270.271851539612
• CID: 1945657
• PubChem ID: 24727423
• Update Time: 2025-05-21

Ethyl 4-(3,4-difluorophenyl)-2,2-dimethyl-4-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(3,4-difluorophenyl)-2,2-dimethyl-4-oxobutanoate
• ETHYL 4-(3,4-DIFLUOROPHENYL)-2,2-DIMETHYL-4-OXOBUTYRATE
• CTK5G3868
• AG-H-63626
• KB-201680
• ETHYL4-(3,4-DIFLUOROPHENYL)-2,2-DIMETHYL-4-OXOBUTYRATE
• DTXSID90645641
• 898753-59-8
• MFCD01320312
• AKOS016023169
• Ethyl 4-(3,4-difluorophenyl)-2,2-dimethyl-4-oxobutanoate

• MDL： MFCD01320312
• Inchi： 1S/C14H16F2O3/c1-4-19-13(18)14(2,3)8-12(17)9-5-6-10(15)11(16)7-9/h5-7H,4,8H2,1-3H3
• InChI Key： FDLXBPNFBXWUEW-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(CC(C(=O)OCC)(C)C)=O)F

Computed Properties

• Exact Mass: 270.10700
• Monoisotopic Mass: 270.10675069Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 3.12690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 4-(3,4-difluorophenyl)-2,2-dimethyl-4-oxobutanoate

Comprehensive Overview of Ethyl 4-(3,4-difluorophenyl)-2,2-dimethyl-4-oxobutanoate (CAS No. 898753-59-8)

The compound Ethyl 4-(3,4-difluorophenyl)-2,2-dimethyl-4-oxobutanoate (CAS No. 898753-59-8) is a fluorinated organic ester with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 3,4-difluorophenyl group and a 2,2-dimethyl-4-oxobutanoate moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel enzyme inhibitors and receptor modulators, aligning with current trends in precision medicine and sustainable agriculture.

In recent years, the demand for fluorinated compounds like Ethyl 4-(3,4-difluorophenyl)-2,2-dimethyl-4-oxobutanoate has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with frequent searches on platforms like Google and PubMed for terms such as "fluorine in drug design" and "ester derivatives in medicinal chemistry." The compound’s CAS No. 898753-59-8 is often queried in databases like SciFinder and Reaxys, reflecting its growing relevance in academic and industrial labs.

From a synthetic perspective, Ethyl 4-(3,4-difluorophenyl)-2,2-dimethyl-4-oxobutanoate is synthesized via esterification and Friedel-Crafts acylation, methods widely discussed in organic chemistry forums. Its difluorophenyl group contributes to electron-withdrawing effects, a hot topic in computational chemistry studies exploring "substituent effects on reaction kinetics." These attributes make it a candidate for optimizing catalytic processes and green chemistry applications, addressing the industry’s push for eco-friendly synthesis routes.

Applications of this compound extend to crop protection, where its derivatives are investigated for pest resistance and herbicidal activity. Searches for "agrochemical intermediates" and "fluorine-based pesticides" highlight its agricultural potential. Additionally, its role in material science, particularly in polymer modification, resonates with queries about "high-performance materials" and "fluorinated polymers."

Quality control of CAS No. 898753-59-8 involves advanced analytical techniques like HPLC and NMR spectroscopy, frequently searched alongside "purity assessment of synthetic compounds." Regulatory compliance, storage stability, and scalability are also common concerns, reflecting the compound’s industrial viability. As research progresses, Ethyl 4-(3,4-difluorophenyl)-2,2-dimethyl-4-oxobutanoate is poised to play a pivotal role in next-generation therapeutics and sustainable technologies, bridging gaps between academia and industry.